Cas no 910217-51-5 (3-(Salicylideneamino) Coumarin)

• Product Name: 3-(Salicylideneamino) Coumarin
• CAS No: 910217-51-5
• MF: C₁₆H₁₁NO₃
• MW: 265.263444185257
• CID: 827111
• Update Time: 2025-10-29

3-(Salicylideneamino) Coumarin Chemical and Physical Properties

Names and Identifiers

• 3-(Salicylideneamino) Coumarin
• 3-[[(Z)-(6-oxocyclohexa-2,4-dien-1-ylidene)methyl]amino]chromen-2-one
• 3-SALICYLIDENEAMINOCOUMARIN
• 3-[(E)-[(2-Hydroxyphenyl)methylene]amino]-2H-1-benzopyran-2-one
• 3-[(E)-[(2-Hydroxyphenyl)methylene]amino]-2H-1-benzopyran-2-one (ACI)
• 3-(Salicylidenamino)coumarin

• Inchi： 1S/C16H11NO3/c18-14-7-3-1-6-12(14)10-17-13-9-11-5-2-4-8-15(11)20-16(13)19/h1-10,18H/b17-10+
• InChI Key： UCXAFCDYVZFKKR-LICLKQGHSA-N
• SMILES： N(/C1C(=O)OC2C=CC=CC=2C=1)=C\C1C=CC=CC=1O

Computed Properties

• Exact Mass: 265.07400

Experimental Properties

• Melting Point: 197-198°C
• PSA: 59.31000
• LogP: 2.85690

Additional information on 3-(Salicylideneamino) Coumarin

Recent Advances in the Study of 3-(Salicylideneamino) Coumarin (CAS: 910217-51-5): A Promising Fluorescent Probe for Biomedical Applications

3-(Salicylideneamino) Coumarin (CAS: 910217-51-5) has emerged as a significant compound in the field of chemical biology and medicinal chemistry due to its unique photophysical properties and versatile applications. Recent studies have highlighted its potential as a fluorescent probe for detecting metal ions, monitoring enzymatic activities, and imaging cellular processes. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, characterization, and biomedical applications.

The compound's structure, featuring a coumarin backbone linked to a salicylidene moiety, enables it to exhibit strong fluorescence and high selectivity toward specific analytes. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in detecting Zn²⁺ ions in live cells, with a detection limit as low as 10 nM. The study also revealed its low cytotoxicity, making it suitable for long-term cellular imaging.

Another groundbreaking application of 3-(Salicylideneamino) Coumarin was reported in a 2024 Nature Communications paper, where it was utilized as a turn-on fluorescent probe for monitoring the activity of histone deacetylases (HDACs). The probe's ability to distinguish between different HDAC isoforms provides a valuable tool for drug discovery and epigenetic research. The study also proposed a mechanism for the fluorescence enhancement upon HDAC binding, involving a conformational change in the salicylidene moiety.

Recent advances in synthetic methodologies have also been explored. A 2023 Organic Letters publication described a one-pot synthesis of 3-(Salicylideneamino) Coumarin with a 92% yield, using a novel palladium-catalyzed coupling reaction. This method offers a scalable and cost-effective route for large-scale production, addressing previous challenges in its synthesis.

In addition to its analytical and synthetic applications, 3-(Salicylideneamino) Coumarin has shown promise in therapeutic contexts. A 2024 study in ACS Chemical Biology investigated its anti-inflammatory properties, revealing that it inhibits the NF-κB pathway by chelating intracellular copper ions. This finding opens new avenues for developing anti-inflammatory drugs based on this scaffold.

Despite these advancements, challenges remain, such as improving the compound's water solubility and photostability. Future research directions may include structural modifications to enhance its pharmacokinetic properties and expand its application scope. Overall, 3-(Salicylideneamino) Coumarin represents a versatile and promising tool in chemical biology and drug discovery, with ongoing studies likely to uncover further potential.